Cas no 2287280-87-7 (6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carboxylic acid)

• Product Name: 6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carboxylic acid
• CAS No: 2287280-87-7
• MF: C₁₁H₁₂FN₃O₃
• MW: 253.229685783386
• CID: 6465850
• PubChem ID: 165738006
• Update Time: 2025-10-29

6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carboxylic acid
• EN300-6750745
• 2287280-87-7

• Inchi： 1S/C11H12FN3O3/c1-18-6-2-5-15-10-8(13-14-15)4-3-7(12)9(10)11(16)17/h3-4H,2,5-6H2,1H3,(H,16,17)
• InChI Key： BWLJSUDOTWLLBK-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1C(=O)O)N(CCCOC)N=N2

Computed Properties

• Exact Mass: 253.08626942g/mol
• Monoisotopic Mass: 253.08626942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77.2Ų

Additional information on 6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carboxylic acid

Recent Advances in the Study of 6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carboxylic acid (CAS: 2287280-87-7)

The compound 6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carboxylic acid (CAS: 2287280-87-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzotriazole derivative is being explored for its potential applications in drug discovery, particularly as a versatile building block for the synthesis of novel bioactive molecules. Recent studies have highlighted its unique structural features, which combine a fluorine atom at the 6-position and a methoxypropyl substituent at the 1-position, offering both electronic and steric advantages in medicinal chemistry.

One of the key areas of interest is the role of this compound in the development of enzyme inhibitors. Researchers have demonstrated that the carboxylic acid moiety at the 7-position can be readily functionalized to form amide or ester derivatives, which are crucial for targeting specific enzymes. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives based on 6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carboxylic acid, which exhibited potent inhibitory activity against certain kinases involved in cancer pathways. The study emphasized the compound's ability to enhance binding affinity and selectivity due to its fluorine substitution.

In addition to its applications in kinase inhibition, this compound has also been investigated for its potential in antimicrobial drug development. A recent preprint on bioRxiv described the synthesis of novel benzotriazole-based analogs, including 6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carboxylic acid, and their evaluation against multidrug-resistant bacterial strains. Preliminary results indicated promising activity against Gram-positive bacteria, with minimal cytotoxicity observed in mammalian cell lines. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism that warrants further exploration.

Another notable advancement is the use of this compound in photodynamic therapy (PDT). A 2024 study in Chemical Communications highlighted its potential as a photosensitizer due to its unique photophysical properties. The study demonstrated that the benzotriazole core, when combined with the fluorine and methoxypropyl groups, exhibited enhanced light absorption and reactive oxygen species (ROS) generation, making it a candidate for targeted cancer therapy. This opens new avenues for the compound's application beyond traditional small-molecule drug development.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carboxylic acid. Recent computational studies have focused on predicting its metabolic stability and bioavailability, with mixed results. For example, a 2023 molecular modeling study suggested that the methoxypropyl side chain might be susceptible to oxidative metabolism, potentially limiting its in vivo efficacy. However, structural modifications, such as the introduction of cyclopropyl or other stabilizing groups, are currently under investigation to address these limitations.

In conclusion, 6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carboxylic acid (CAS: 2287280-87-7) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span enzyme inhibition, antimicrobial activity, and photodynamic therapy, with ongoing studies aimed at overcoming its pharmacokinetic challenges. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.